Cas no 2961-62-8 (Benzonitrile,4-hydroxy-3,5-diiodo-, sodium salt (1:1))

Benzonitrile,4-hydroxy-3,5-diiodo-, sodium salt (1:1) structure
2961-62-8 structure
Product Name:Benzonitrile,4-hydroxy-3,5-diiodo-, sodium salt (1:1)
CAS No:2961-62-8
MF:C7H2I2NNaO
MW:392.895596981049
CID:255548
PubChem ID:23666695
Update Time:2025-04-19

Benzonitrile,4-hydroxy-3,5-diiodo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-hydroxy-3,5-diiodo-, sodium salt (1:1)
    • sodium,4-cyano-2,6-diiodophenolate
    • 3,5-Diiodo-4-hydroxybenzonitrile sodium salt
    • 3,5-Dijod-4-hydroxy-benzonitrile natriumsalz
    • 3,5-Dijod-4-hydroxy-benzonitrile natriumsalz [German]
    • 4-Cyano-2,6-dijodphenol natriumsalz
    • 4-Cyano-2,6-dijodphenol natriumsalz [German]
    • Benzonitrile, 3,5-diiodo-4-hydroxy-, sodium salt
    • Benzonitrile, 4-hydroxy-3,5-diiodo-, sodium salt
    • Ioxynil sodium
    • Ioxynil-sodium
    • Ioxynil-sodium [ISO]
    • sodium 4-cyano
    • Sodium 4-hydroxy-3,5-diiodophenylcyanide
    • SCHEMBL5934104
    • Q27294544
    • BENZONITRILE, 4-HYDROXY-3,5-DIIODO-, SODIUM SALT (1:1)
    • EINECS 220-995-7
    • DTXSID0058354
    • UNII-YJ5PH80ES6
    • IOXYNIL SODIUM [MI]
    • YJ5PH80ES6
    • 2961-62-8
    • Inchi: 1S/C7H3I2NO.Na/c8-5-1-4(3-10)2-6(9)7(5)11;/h1-2,11H;/q;+1/p-1
    • InChI Key: QGKPUZOFTJQTHL-UHFFFAOYSA-M
    • SMILES: IC1C=C(C#N)C=C(C=1[O-])I.[Na+]

Computed Properties

  • Exact Mass: 393.81929
  • Monoisotopic Mass: 392.81235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.8Ų

Experimental Properties

  • PSA: 44.02

Benzonitrile,4-hydroxy-3,5-diiodo-, sodium salt (1:1) Security Information

  • Hazardous Material transportation number:2588
  • HazardClass:6.1(b)
  • PackingGroup:III
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